4-Nitrophenyl 3,5-dichloro-1,2-thiazole-4-carboxylate
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Description
4-Nitrophenyl 3,5-dichloro-1,2-thiazole-4-carboxylate is a heterocyclic compound that belongs to the thiazole family. Thiazoles are known for their diverse biological activities and are widely used in medicinal chemistry . This compound features a thiazole ring substituted with nitrophenyl and dichloro groups, making it a unique and potentially valuable molecule in various scientific fields.
Properties
Molecular Formula |
C10H4Cl2N2O4S |
|---|---|
Molecular Weight |
319.12 g/mol |
IUPAC Name |
(4-nitrophenyl) 3,5-dichloro-1,2-thiazole-4-carboxylate |
InChI |
InChI=1S/C10H4Cl2N2O4S/c11-8-7(9(12)19-13-8)10(15)18-6-3-1-5(2-4-6)14(16)17/h1-4H |
InChI Key |
UMKVBNRZIAILIK-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OC(=O)C2=C(SN=C2Cl)Cl |
Origin of Product |
United States |
Preparation Methods
The synthesis of 4-Nitrophenyl 3,5-dichloro-1,2-thiazole-4-carboxylate typically involves the reaction of appropriate starting materials under specific conditions. One common method involves the reaction of 3,5-dichloro-1,2-thiazole-4-carboxylic acid with 4-nitrophenol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is usually carried out in an organic solvent such as dichloromethane at room temperature .
Chemical Reactions Analysis
4-Nitrophenyl 3,5-dichloro-1,2-thiazole-4-carboxylate can undergo various chemical reactions, including:
Substitution Reactions: The nitrophenyl and dichloro groups can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.
Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.
Oxidation Reactions: The thiazole ring can undergo oxidation reactions, potentially forming sulfoxides or sulfones.
Scientific Research Applications
4-Nitrophenyl 3,5-dichloro-1,2-thiazole-4-carboxylate has several applications in scientific research:
Medicinal Chemistry: It is used as a building block for the synthesis of various bioactive molecules, including antimicrobial, antifungal, and anticancer agents.
Biological Studies: The compound is used in studies to understand the biological activities of thiazole derivatives and their potential therapeutic applications.
Industrial Applications: It is used in the development of new materials and chemical processes, including the synthesis of dyes and polymers.
Mechanism of Action
The mechanism of action of 4-Nitrophenyl 3,5-dichloro-1,2-thiazole-4-carboxylate involves its interaction with specific molecular targets. The nitrophenyl and dichloro groups enhance its binding affinity to enzymes and receptors, leading to various biological effects. The thiazole ring’s aromaticity and electron-donating properties play a crucial role in its activity .
Comparison with Similar Compounds
4-Nitrophenyl 3,5-dichloro-1,2-thiazole-4-carboxylate can be compared with other thiazole derivatives such as:
Sulfathiazole: An antimicrobial drug with a similar thiazole ring structure but different substituents.
Ritonavir: An antiretroviral drug that also contains a thiazole ring.
Abafungin: An antifungal drug with a thiazole ring.
These compounds share the thiazole ring but differ in their substituents and biological activities, highlighting the unique properties of 4-Nitrophenyl 3,5-dichloro-1,2-thiazole-4-carboxylate .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
